zosterin
Description
Zosterin is a marine-derived pectin polysaccharide extracted from the seagrass Zostera marina L. It was first isolated in 1940 by Russian scientist V.I. Miroshnikov and is chemically characterized by a backbone of galacturonic acid (GalA) residues substituted with apiose oligosaccharides, forming a unique apiogalacturonan structure . Unlike terrestrial pectins, this compound is low-methyl-esterified and contains 1,2- or 1,3-linked D-apiose residues, which contribute to its high adsorption capacity and biological activity .
This compound exhibits multifunctional therapeutic properties, including:
- Heavy metal ion and toxin adsorption .
- Antibacterial activity against Gram-positive and Gram-negative bacteria (e.g., S. aureus, E. coli) .
- Immunomodulatory effects, enhancing phagocytic activity and antibody production .
- Gastroprotective and cholesterol-lowering effects .
Its structural complexity and polyanionic nature make it distinct from terrestrial plant pectins .
Properties
CAS No. |
11113-95-4 |
|---|---|
Molecular Formula |
H3Sm |
Synonyms |
zosterin |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Research Findings
Cytotoxicity Mechanism : this compound alters CT26-EGFP cell morphology and reduces adhesion without quenching fluorescent proteins, suggesting a physical disruption mechanism .
Synergistic Effects : this compound reduces the toxicity of antitumor drugs like doxorubicin, enhancing therapeutic safety .
Evolutionary Uniqueness : Apiogalacturonan in seagrasses like Zostera is absent in terrestrial plants, highlighting adaptive marine biochemistry .
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